Cas no 2763888-11-3 ((2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid)

• Product Name: (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid
• CAS No: 2763888-11-3
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 6074325
• PubChem ID: 165983781
• Update Time: 2025-06-11

(2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344208
• (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid
• 2763888-11-3

• Inchi： 1S/C8H16N2O4/c1-14-8(13)6(10)4-2-3-5(9)7(11)12/h5-6H,2-4,9-10H2,1H3,(H,11,12)/t5-,6+/m0/s1
• InChI Key： MIUZLQQDEAEOPE-NTSWFWBYSA-N
• SMILES： O(C)C([C@@H](CCC[C@@H](C(=O)O)N)N)=O

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 116Ų

Additional information on (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid

Comprehensive Overview of (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid (CAS No. 2763888-11-3): Structure, Applications, and Research Insights

The compound (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid (CAS No. 2763888-11-3) is a specialized amino acid derivative with a unique stereochemical configuration and functional group arrangement. Its molecular structure features two chiral centers (2S and 6R), a methoxy carbonyl group (7-methoxy-7-oxo), and a terminal carboxylic acid, making it a versatile building block in peptide synthesis and medicinal chemistry. Researchers are increasingly interested in its potential role in drug discovery, particularly for targeting enzymes like proteases and kinases, which are hotspots in oncology and neurodegenerative disease research.

In recent years, the demand for chiral amino acid derivatives has surged due to their applications in biopharmaceuticals and precision medicine. The 2,6-diamino motif in this compound aligns with trends in peptide-based therapeutics, a field projected to grow exponentially by 2030. Notably, its 7-methoxy-7-oxo group enhances metabolic stability—a critical factor addressed in AI-driven drug design platforms, which frequently optimize such moieties to improve oral bioavailability.

The synthesis of 2763888-11-3 often involves asymmetric catalysis or enzymatic resolution, methods highlighted in green chemistry initiatives. A 2023 study published in Advanced Synthesis & Catalysis emphasized how similar structures reduce reliance on toxic reagents, resonating with the industry’s shift toward sustainable manufacturing. This aligns with frequent search queries like "eco-friendly amino acid synthesis" and "chiral building blocks for APIs"—topics dominating scientific forums and patent filings.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques central to quality control in pharmaceutical R&D. Its logP and pKa values (calculated via computational chemistry tools) suggest moderate hydrophilicity, a trait leveraged in prodrug development—a trending topic in drug delivery discussions. These properties also make it a candidate for bioconjugation, a technique widely searched in context of ADC (antibody-drug conjugate) optimization.

Beyond therapeutics, (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid has niche applications in material science, where its bifunctional groups enable polymer crosslinking. A 2022 Nature Materials report described analogous compounds as key to self-healing hydrogels, a hot topic in biomedical engineering circles. Such interdisciplinary relevance boosts its visibility in search engines, particularly under long-tail keywords like "amino acid-modified biomaterials" or "chiral monomers for smart polymers."

Regulatory and safety profiles of CAS 2763888-11-3 adhere to ICH guidelines, with no significant hazards flagged in REACH databases—a point of interest for manufacturers addressing GMP compliance. This safety profile, combined with structural adaptability, positions it favorably in high-throughput screening libraries, a frequently searched term in pharmacology and biotech startup communities.

In summary, (2S,6R)-2,6-diamino-7-methoxy-7-oxoheptanoic acid exemplifies the convergence of chiral chemistry, drug development, and sustainable synthesis. Its multifaceted applications—from targeted therapies to advanced materials—reflect broader scientific priorities, making it a compound of enduring relevance in both academic and industrial research landscapes.